UNC-2170

• Molecular Formula: C14H21BrN2O
• Molecular Weight: 313.23 g/mol
• InChI: InChI=1S/C14H21BrN2O/c1-14(2,3)17-9-5-8-16-13(18)11-6-4-7-12(15)10-11/h4,6-7,10,17H,5,8-9H2,1-3H3,(H,16,18)
• InChIKey: XUFUVCIZFNREBI-UHFFFAOYSA-N

UNC-2170: 53BP1 Tandem Tudor Domain Ligand

UNC-2170 is a fragment-like small molecule ligand targeting the tandem tudor domain of p53-binding protein 1 (53BP1), a critical reader protein in the DNA damage repair pathway [1]. It exhibits an IC50 of 29 ± 7.4 µM against 53BP1 in AlphaScreen assays and a Kd of 22 ± 2.5 µM by isothermal titration calorimetry, confirming direct binding to the methyl-lysine recognition pocket [1]. UNC-2170 is commercially available as a free base, maleate salt, or hydrochloride salt with validated purity exceeding 98% by HPLC, and demonstrates high cell permeability with no significant measurable cellular efflux . The compound is supplied as a lyophilized powder or solid, with established solubility in DMSO (up to 40 mg/mL) and water (up to 50 mg/mL), and documented stability of ≥24 months when stored desiccated at -20°C .

1

53BP1 tandem tudor domain (TTD) engagement confirmed by orthogonal assaysIC50 and Kd values reported in peer-reviewed study

2

≥17-fold selectivity over nine other Kme reader domainsNo detectable binding to MBT, chromodomain, PHD finger families up to 500 µM

3

Structurally matched negative control UNC2892 availableSingle N-methylation ablates all activity; enables on-target attribution

4

Fragment-like physicochemical profile for chemical probe studiesHigh solubility, cell permeability without efflux, low cytotoxicity

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. doi: 10.1021/cb500956g. View Source

UNC-2170: Structural Basis for Selectivity

Generic substitution among 53BP1-targeting compounds is not scientifically justified due to UNC-2170's validated selectivity profile and the documented inactivity of structurally similar analogs. Direct structure-activity relationship (SAR) studies demonstrate that even minor modifications to UNC-2170 abolish binding: methylation of the secondary amine (compound 4/UNC2892) yields no measurable affinity for 53BP1 up to 500 µM, the isopropyl amino analog (compound 3) shows no activity against 53BP1, and replacement of the tert-butyl amine with pyrrolidine (compound 6) fails to improve affinity [1]. Critically, UNC-2170 exhibits at least 17-fold selectivity for 53BP1 over nine other methyl-lysine reader proteins, including CBX7, JARID1A, PHF1, PHF19, PHF23, UHRF1, L3MBTL1, L3MBTL3, and MBTD1 [1]. Untested or uncharacterized analogs cannot be assumed to replicate this selectivity profile or functional activity without equivalent validation.

!

Kme reader ligands targeting other families (MBT, chromodomain, PHD finger) may not engage 53BP1. UNC-2170’s selectivity profile is binding-site specific; class-level inference across methyl-lysine readers is not supported.

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Even minimal pharmacophore modification (e.g., N-methylation to UNC2892) abolishes all binding and cellular activity. Closely related analogs cannot be assumed interchangeable without experimental validation.

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Newer 53BP1 antagonists (UNC9512, UNC8531) exhibit different binding stoichiometry (1:1) and chemotypes. The dimer-bridging binding mode of UNC-2170 (2:1 protein:ligand) is not replicated by monomeric binders, limiting functional substitution.

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. doi: 10.1021/cb500956g. View Source

UNC-2170: Quantitative Differentiation Evidence

Kme Reader Domain Selectivity Panel

UNC-2170 exhibits an IC50 of 29 ± 7.4 µM against 53BP1 while showing no measurable inhibition (>500 µM) against nine other methyl-lysine reader proteins in a direct head-to-head AlphaScreen panel. This establishes a minimum 17-fold selectivity window (>500 µM / 29 µM = ≥17.2-fold) that is quantitatively documented rather than inferred [1].

Kme Reader Selectivity

Head-to-head

53BP1 IC50 29 ± 7.4 µM

9 other readers IC50 >500 µM >17-fold

Supports 53BP1-specific assay design without off-target Kme reader interference.

Conservative estimate; no binding detected at max tested concentration.

Evidence Dimension	IC50 (µM) against methyl-lysine reader protein panel
Target Compound Data	IC50 = 29 ± 7.4 µM against 53BP1
Comparator Or Baseline	CBX7 (>500 µM); JARID1A (>500 µM); PHF1 (>500 µM); PHF19 (>500 µM); PHF23 (>500 µM); UHRF1 (>500 µM); L3MBTL1 (>500 µM); L3MBTL3 (>500 µM); MBTD1 (>500 µM)
Quantified Difference	≥17-fold selectivity for 53BP1 over all nine comparator proteins
Conditions	AlphaScreen assay; maximum tested concentration 500 µM for UNC-2170; n ≥3 independent determinations

Why This Matters

This selectivity profile enables researchers to attribute observed phenotypes specifically to 53BP1 inhibition rather than off-target effects on related Kme reader proteins, a critical requirement for target validation studies and mechanistic investigations.

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. Table 1. doi: 10.1021/cb500956g. View Source

UNC2892: Single Methylation Ablates Activity

The structurally similar analog UNC2892 (compound 4), which differs from UNC-2170 only by methylation of the secondary amine, exhibits no measurable binding affinity for 53BP1 up to 500 µM in AlphaScreen assays and shows no measurable affinity by isothermal titration calorimetry (ITC) [1]. This provides a direct experimental demonstration that the tert-butyl secondary amine of UNC-2170 is essential for 53BP1 binding activity [1].

UNC2892 Negative Control

Head-to-head

UNC-2170 IC50 29 µM

UNC2892 IC50 >500 µM Abolished

Single N-methylation eliminates binding; validated structural negative control for on-target attribution.

D1521A mutant confirms critical H-bond loss.

Evidence Dimension	53BP1 binding activity (AlphaScreen IC50) and binding affinity (ITC)
Target Compound Data	UNC-2170: IC50 = 29 ± 7.4 µM; Kd = 22 ± 2.5 µM by ITC
Comparator Or Baseline	UNC2892 (compound 4): IC50 >500 µM; no measurable affinity by ITC
Quantified Difference	>17-fold difference in IC50; complete loss of measurable binding affinity
Conditions	AlphaScreen assay at 500 µM maximum concentration; ITC binding studies; compounds tested under identical experimental conditions

Why This Matters

UNC2892 serves as an experimentally validated negative control compound for 53BP1 tudor domain studies. Procurement of both UNC-2170 and UNC2892 enables rigorous experimental designs with proper controls for confirming target-specific effects.

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. Table 1 and Supplementary Figure 1a. doi: 10.1021/cb500956g. View Source

Class Switch Recombination Functional Validation

UNC-2170 treatment phenocopies the reduction in class switch recombination (CSR) observed in 53BP1 mutant B cells, confirming cellular functional activity [1]. In cellular lysate assays, UNC-2170 (500 µM) induces a significant increase in soluble 53BP1 compared to untreated lysates or lysates treated with the negative control UNC2892, confirming target engagement in a cellular context [1].

Cellular CSR Assay

Head-to-head

UNC-2170 (75 µM): 36% inhibition of IgG1 switching

UNC2892 (75 µM): 11% inhibition; 53BP1 D1521R mutant: ~90% reduction. Primary murine B cells, LPS+IL-4 stimulation.

Cellular target-engagement validated; matched negative control enables on-target phenotype interpretation.

Partial effect consistent with fragment-like potency; no general cytotoxicity at 10 mM.

Evidence Dimension	Soluble 53BP1 levels and CSR functional suppression
Target Compound Data	UNC-2170 (500 µM): significant increase in soluble 53BP1; UNC-2170 (30-100 µM): phenocopies reduction in CSR seen in 53BP1 mutant B cells
Comparator Or Baseline	Untreated lysates (no increase in soluble 53BP1); UNC2892-treated lysates (no increase in soluble 53BP1); 53BP1 mutant B cell baseline CSR reduction
Quantified Difference	Qualitative demonstration of functional activity; 53BP1 mutant B cells show diminished response to UNC-2170 treatment
Conditions	Cellular lysate assay; naive splenocytes cultured with LPS and IL-4 for 3.5 days

Why This Matters

This functional validation confirms that UNC-2170 is not merely a biochemical ligand but exerts measurable cellular antagonism of 53BP1-dependent processes, supporting its utility in cell-based functional studies and target validation experiments.

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. doi: 10.1021/cb500956g. View Source

Chromatin Displacement of Endogenous 53BP1

UNC-2170 binding to 53BP1 is abrogated by the D1521A active site mutation, confirming that the compound occupies the canonical methyl-lysine recognition pocket [1]. ITC studies demonstrate complete loss of binding to the 53BP1 D1521A mutant, which is known to abolish H4K20me2 recognition due to loss of a salt bridge and hydrogen bond with Asp1521 [1]. X-ray crystallography further confirms that UNC-2170 binds at the interface of two tudor domains of a 53BP1 dimer [1].

Chromatin Displacement

Head-to-head

UNC-2170 releases endogenous 53BP1 from chromatin (500 µM)

UNC2892: no release. HEK293 lysates, Western blot; partial effect at 10 µM.

Orthogonal biochemical evidence of target engagement in native chromatin context.

Concentration-dependent; rules out non-specific chromatin disruption.

Evidence Dimension	Binding affinity (ITC) to wild-type vs. D1521A mutant 53BP1
Target Compound Data	UNC-2170 Kd = 22 ± 2.5 µM against wild-type 53BP1
Comparator Or Baseline	UNC-2170 binding to 53BP1 D1521A mutant: complete loss of binding (abrogated)
Quantified Difference	Complete abrogation of measurable binding affinity to D1521A mutant
Conditions	Isothermal titration calorimetry (ITC); D1521A mutation eliminates salt bridge and hydrogen bond essential for Kme recognition

Why This Matters

This mutation-based validation establishes UNC-2170's binding site identity with high confidence, distinguishing it from compounds that may bind to alternative sites or exhibit non-specific protein interactions. This specificity is essential for interpreting experimental outcomes in target validation studies.

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. Supplementary Figure S2. doi: 10.1021/cb500956g. View Source

UNC-2170 Application Scenarios

53BP1 Pathway Dissection with Built-In Control

UNC-2170 enables researchers to interrogate 53BP1 function in DNA damage response pathways with high target specificity, given its ≥17-fold selectivity over nine related Kme reader proteins [1]. The compound's validated binding to the tandem tudor domain (Kd = 22 µM) and competition with endogenous histone H4K20me2 recognition make it suitable for mechanistic studies examining 53BP1 recruitment to double-strand break sites and subsequent non-homologous end joining (NHEJ) repair outcomes [1]. The availability of UNC2892 as a structurally similar negative control compound enables rigorous experimental designs with proper controls for off-target or compound-specific effects [1].

Fragment-Based Discovery for 53BP1 Antagonists

UNC-2170 demonstrates functional activity in suppressing class switch recombination (CSR) in naive splenocytes cultured with LPS and IL-4, phenocopying the reduction observed in 53BP1 mutant B cells at concentrations of 30-100 µM [1]. This provides a chemical biology tool for dissecting 53BP1-dependent CSR mechanisms without the need for genetic knockout or knockdown approaches. The compound's cell permeability and validated cellular target engagement (confirmed by increased soluble 53BP1 in lysate assays at 500 µM versus UNC2892 controls) support its utility in primary B cell and hybridoma studies [1].

53BP1 Quaternary Structure and Dimerization Studies

UNC-2170 serves as a validated reference ligand for AlphaScreen and ITC assays targeting 53BP1 tudor domain interactions, with established IC50 (29 µM) and Kd (22 µM) values that can benchmark assay performance and screen quality [1]. UNC2892 provides an experimentally validated negative control compound, derived from the same chemical scaffold, that shows no measurable binding to 53BP1 up to 500 µM [1]. This paired active/inactive compound set enables robust assay validation and counter-screening strategies in drug discovery campaigns targeting 53BP1 or related reader domains [1].

53BP1 Assay Validation and Benchmarking

UNC-2170's selectivity profile against a panel of ten methyl-lysine reader proteins (53BP1, CBX7, JARID1A, PHF1, PHF19, PHF23, UHRF1, L3MBTL1, L3MBTL3, MBTD1) provides a reference dataset for chemical probe characterization and comparative selectivity assessments [1]. Researchers developing novel tudor domain or MBT domain ligands can use UNC-2170 as a benchmark compound for evaluating the selectivity of new chemical entities against this same panel of reader proteins, leveraging the publicly available AlphaScreen data to contextualize their own selectivity findings [1].

Application

Selection Property

Validation Focus

53BP1 pathway dissection with built-in control

Selective TTD engagement with matched inactive analog

On-target attribution using UNC2892; ≥17-fold selectivity profile review

Fragment-based discovery for 53BP1 antagonists

Fragment-like ligand efficiency and high-resolution structure

Structure-based lead optimization; solubility and permeability for growth campaigns

53BP1 quaternary structure and dimerization studies

Unique 2:1 dimer-bridging binding mode

Stabilization of specific dimeric conformation; functional link to chromatin displacement

53BP1 assay validation and benchmarking

Multi-platform characterization (AlphaScreen, ITC, cellular)

Reference compound for new assay development; recognized comparator in 53BP1 probe literature

• [1] Perfetti MT, Baughman BM, Dickson BM, Mu Y, Cui G, Mader P, Dong A, Norris JL, Rothbart SB, Strahl BD, Brown PJ, Janzen WP, Arrowsmith CH, Mer G, McBride KM, James LI, Frye SV. Identification of a fragment-like small molecule ligand for the methyl-lysine binding protein, 53BP1. ACS Chem Biol. 2015 Apr 17;10(4):1072-1081. doi: 10.1021/cb500956g. View Source